N-((1-isopropylpiperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(1-propan-2-ylpiperidin-4-yl)methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H23F3N2O/c1-12(2)22-9-7-13(8-10-22)11-21-16(23)14-5-3-4-6-15(14)17(18,19)20/h3-6,12-13H,7-11H2,1-2H3,(H,21,23)
• InChI Key: TUFQJGIODPWKGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C17H23F3N2O
• Molecular Weight: 328.37 g/mol

Description

N-((1-isopropylpiperidin-4-yl)methyl)-2-(trifluoromethyl)benzamide, also known as ITB or ITBAM, is a small molecule that has been widely used in scientific research. This compound belongs to the class of benzamide derivatives and has been found to have potential therapeutic applications in various diseases.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Histone Deacetylase Inhibition for Cancer Therapy : The design and synthesis of isotype-selective histone deacetylase (HDAC) inhibitors, exemplified by compounds such as MGCD0103, indicate significant anticancer activity through blocking cancer cell proliferation, inducing histone acetylation, and promoting cell-cycle arrest and apoptosis (Zhou et al., 2008).

Synthesis Methodologies

• Novel Synthesis Approaches : Research on the synthesis of condensed triazines and related compounds showcases innovative approaches to creating complex molecular structures, which could include the synthesis and manipulation of benzamide derivatives (Reimlinger et al., 1976).
• Synthesis of Tritium Labeled Compounds : The synthesis of tritium-labeled compounds, including benzamide derivatives, for use in biological and pharmaceutical research highlights the importance of these methodologies in tracing and studying drug distribution and interaction (Hong et al., 2015).

Polymerization Studies

• RAFT Polymerization of N-Isopropylacrylamide : Studies on the controlled, room-temperature RAFT polymerization of N-isopropylacrylamide, highlighting the synthesis of thermoresponsive polymers for applications in drug delivery systems (Convertine et al., 2004).

Antiviral Research

• Anti-Influenza Virus Activity : The development of benzamide-based 5-aminopyrazoles and their derivatives demonstrates remarkable antiviral activities against bird flu influenza (H5N1), indicating potential therapeutic applications (Hebishy et al., 2020).

Single Molecule Magnets

• Tetranuclear [Cu-Ln]2 Single Molecule Magnets : The synthesis and study of tetranuclear complexes as single molecule magnets (SMMs) for potential applications in quantum computing and information storage (Costes et al., 2008).